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Compound of Interest

Compound Name: NMS-859

Cat. No.: B609607 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
NMS-859 is a potent and specific covalent inhibitor of the ATPase VCP/p97, which plays a

critical role in protein homeostasis.[1][2] Due to its potential as a therapeutic agent, particularly

in oncology, accurate and consistent preparation of NMS-859 for in vitro and in vivo studies is

crucial. This document provides a detailed protocol for the preparation of a stock solution of

NMS-859 in dimethyl sulfoxide (DMSO).

Chemical and Physical Properties
A summary of the key chemical and physical properties of NMS-859 is provided in the table

below. This information is essential for accurate calculations and proper handling of the

compound.
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Property Value

Molecular Weight 349.79 g/mol

CAS Number 1449236-96-7

Appearance Solid Powder

Solubility (DMSO)
Up to 100 mM[1], ≥ 42 mg/mL (approx. 120 mM)

[3]

Purity ≥98%

Experimental Protocol: Preparation of a 10 mM
NMS-859 Stock Solution
This protocol outlines the steps to prepare a 10 mM stock solution of NMS-859 in DMSO.

Materials and Equipment
NMS-859 solid powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Water bath or heat block, sonicator

Step-by-Step Procedure
Equilibrate Reagents: Allow the NMS-859 vial and the DMSO to equilibrate to room

temperature before opening to prevent condensation of moisture.
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Weigh NMS-859: Tare a clean, dry microcentrifuge tube or vial on the analytical balance.

Carefully weigh out the desired amount of NMS-859 powder. For example, to prepare 1 mL

of a 10 mM stock solution, you would weigh out 3.498 mg of NMS-859.

Calculation:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 349.79 g/mol x 1000 mg/g = 3.498 mg

Add DMSO: Add the calculated volume of DMSO to the vial containing the NMS-859 powder.

To prepare 1 mL of a 10 mM solution, add 1 mL of DMSO.

Dissolve the Compound: Tightly cap the vial and vortex thoroughly until the NMS-859 is

completely dissolved. If necessary, gentle warming to 37°C or brief sonication can be used to

aid dissolution.[3] Visually inspect the solution to ensure there are no visible particles.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage of Stock Solution
Proper storage is critical to maintain the stability and activity of the NMS-859 stock solution.

Short-term storage: Store aliquots at 4°C for up to two weeks.[4]

Long-term storage: For longer periods, store aliquots at -20°C for up to one month or at

-80°C for up to six months.[3][4]

Workflow Diagram
The following diagram illustrates the key steps in the preparation of the NMS-859 stock

solution.
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Caption: Workflow for NMS-859 Stock Solution Preparation in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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